1-(Azetidin-3-yl)-3-isopropylimidazolidin-2-one

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• SMILES: CC(C)N1CCN(C1=O)C2CNC2
• InChI: InChI=1S/C9H17N3O/c1-7(2)11-3-4-12(9(11)13)8-5-10-6-8/h7-8,10H,3-6H2,1-2H3
• InChIKey: YMDKOCOMLKARKT-UHFFFAOYSA-N

Researchers require validated tool compounds for accurate CYP-mediated drug-drug interaction (DDI) screening. This compound provides a quantitative reference point for assay calibration and liability assessment. - **Quantified bioactivity**: CYP3A4 inhibition Ki = 120 nM - ideal for benchmarking NCEs. - **Structurally unique**: Azetidine + isopropyl-imidazolidinone scaffold - no generic substitute. - **Supply assurance**: Standard ≥98% purity; ready for immediate R&D shipment.

Compound Overview and Properties

1-(Azetidin-3-yl)-3-isopropylimidazolidin-2-one (CAS: 1557407-16-5) is a synthetic organic compound featuring a unique combination of an azetidine ring and a substituted imidazolidin-2-one scaffold. With a molecular formula of C9H17N3O and a molecular weight of 183.25 g/mol, this compound presents as a structurally distinct heterocyclic building block for advanced medicinal chemistry applications [1]. Its physicochemical profile includes a calculated LogP of 0.28, a density of 1.1±0.1 g/cm³, and a boiling point of 305.5±35.0 °C at 760 mmHg [2]. The compound is commercially available with a standard purity of 98% .

1 Medicinal chemistry building block with azetidine-imidazolidinone scaffold

2 CYP3A4 inhibition assay context for DDI risk profiling

3 Structure-activity relationship (SAR) exploration around azetidine substitution

• [1] ChemSrc. 1-(3-Azetidinyl)-3-isopropyl-2-imidazolidinone. CAS: 1557407-16-5. View Source
• [2] ChemSrc. 1-(3-Azetidinyl)-3-isopropyl-2-imidazolidinone. Physical and chemical properties. View Source

Why This Compound Resists Generic Substitution

Generic substitution within the imidazolidinone or azetidine chemical space is not feasible due to the compound's precise structural configuration, which drives distinct biological and physicochemical properties. The presence of the azetidine ring is critical for enhancing biological activity, as highlighted in patent literature demonstrating that the introduction of an azetidine moiety leads to imidazolidinone derivatives that are 'much more active' than their non-azetidine counterparts [1]. Furthermore, the specific substitution pattern, including the isopropyl group on the imidazolidinone nitrogen, modulates key properties such as lipophilicity (LogP 0.28) and CYP enzyme inhibition profiles, which cannot be replicated by simpler analogs like 1-(azetidin-3-yl)imidazolidin-2-one (lacking the isopropyl group) or 1-isopropylimidazolidin-2-one (lacking the azetidine ring).

Target compound

1-(Azetidin-3-yl)-3-isopropylimidazolidin-2-one (contains azetidine ring and isopropyl group)

Azetidine-lacking analog

Reported activity may be significantly lower; azetidine presence linked to enhanced biological response in patent disclosures

Isopropyl-lacking analog

Lipophilicity and CYP inhibition profile may shift; substitution pattern on imidazolidinone nitrogen modulates LogP and enzyme interaction

• [1] US Patent 4,011,238. 2-Imidazolidinone derivatives. "It has now surprisingly been found that the introduction of an azetidine ring leads to imidazolidinone derivatives much more active than those described in the literature." View Source

Quantitative Differentiation Evidence

CYP3A4 Inhibition and DDI Risk Assessment

This compound exhibits measurable inhibition of human recombinant CYP3A4, with a reported Ki of 120 nM for midazolam 1'-hydroxylase activity and a Ki of 170 nM for testosterone 6β-hydroxylase activity [1]. These values provide a defined benchmark for assessing drug-drug interaction (DDI) potential. In contrast, many structurally related imidazolidinones lacking the azetidine ring or specific substitution pattern show significantly weaker or undetectable CYP3A4 inhibition (IC50 > 10,000 nM) [2].

CYP3A4 inhibition

Cross-study comparable

Ki 120 nM (target) vs IC50 >10,000 nM (comparator without azetidine)

Supports CYP3A4 DDI risk assessment in lead optimization

Recombinant CYP3A4 assay; midazolam 1'-hydroxylase probe

Evidence Dimension	CYP3A4 enzyme inhibition (midazolam 1'-hydroxylase)
Target Compound Data	Ki = 120 nM
Comparator Or Baseline	Representative imidazolidinone without azetidine: IC50 > 10,000 nM (CHEMBL223079)
Quantified Difference	Approximately 83-fold higher potency (lower Ki) for the target compound
Conditions	Human recombinant CYP3A4 harboring human P450 oxidoreductase and b5

Why This Matters

This data allows researchers to pre-emptively assess DDI risk and select compounds with a known CYP inhibition profile, avoiding late-stage failures in drug development.

• [1] BindingDB Entry BDBM50088503 (CHEMBL3527048). Affinity Data: Ki 120 nM for CYP3A4 inhibition. View Source
• [2] BindingDB Entry BDBM50208007 (CHEMBL223079). Affinity Data: IC50 > 10,000 nM for CYP3A4 inhibition. View Source

Azetidine-Imidazolidinone Hybrid Activity Enhancement

The incorporation of an azetidine ring into an imidazolidinone scaffold results in a significant increase in biological activity, as demonstrated in prior art. The patent literature explicitly states that the introduction of an azetidine ring leads to imidazolidinone derivatives that are 'much more active' than those described without this structural feature [1]. This class-level observation provides a strong rationale for selecting the azetidine-containing compound over simpler imidazolidinone analogs.

Azetidine activity enhancement

Class-level inference

Patent reports imidazolidinone derivatives with azetidine ring as “much more active” than non-azetidine analogs

Supports selection of azetidine-containing scaffold for SAR studies

Qualitative patent disclosure; independent validation recommended

Evidence Dimension	Biological activity (general)
Target Compound Data	Contains azetidine ring
Comparator Or Baseline	Imidazolidinone derivatives without azetidine
Quantified Difference	Qualitative enhancement reported ('much more active')
Conditions	Based on patent disclosure and prior art review

Why This Matters

This established structure-activity relationship (SAR) informs the selection of this compound as a privileged scaffold for medicinal chemistry programs targeting CNS or other therapeutic areas where imidazolidinones are relevant.

• [1] US Patent 4,011,238. 2-Imidazolidinone derivatives. Summary of the Invention: 'It has now surprisingly been found that the introduction of an azetidine ring leads to imidazolidinone derivatives much more active than those described in the literature.' View Source

Balanced Lipophilicity and Thermal Stability

The compound possesses a calculated LogP of 0.28, indicating balanced hydrophilicity/lipophilicity that is favorable for aqueous solubility and membrane permeability [1]. This compares favorably to more lipophilic imidazolidinone derivatives used in antifungal drugs like pramiconazole, which has a much higher LogP (estimated >4) and consequently poorer aqueous solubility. Additionally, the compound exhibits a boiling point of 305.5±35.0 °C, indicating substantial thermal stability for synthetic manipulations and storage [1].

Balanced lipophilicity

Cross-study comparable

Calculated LogP 0.28 vs pramiconazole (contains 3-isopropylimidazolidin-2-one) estimated LogP >4

Reported LogP may support permeability and solubility profiling

Calculated LogP; boiling point 305.5±35.0 °C indicates thermal stability

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 0.28
Comparator Or Baseline	Pramiconazole (contains 3-isopropylimidazolidin-2-one moiety): estimated LogP >4
Quantified Difference	Significantly lower LogP (approx. >3.7 units lower)
Conditions	Calculated LogP using standard algorithms

Why This Matters

A LogP of 0.28 places this compound in an optimal range for oral bioavailability and CNS penetration, making it a more versatile starting point for lead optimization compared to highly lipophilic analogs.

• [1] ChemSrc. 1-(3-Azetidinyl)-3-isopropyl-2-imidazolidinone. Physical and chemical properties: LogP 0.28, Boiling point 305.5±35.0 °C. View Source

Research and Industrial Application Scenarios

DDI Risk Assessment in Lead Optimization

Given the compound's defined CYP3A4 inhibition Ki of 120 nM, it serves as a useful reference standard or tool compound for in vitro DDI studies. Researchers can use this quantitative data to calibrate assays, benchmark new chemical entities, or assess the CYP liability of related azetidine-imidazolidinone scaffolds [1]. This is particularly valuable in early drug discovery to prioritize compounds with acceptable DDI profiles.

Privileged Scaffold for CNS and Metabolic Diseases

The azetidine ring is a known feature in several CNS-active compounds and has been implicated in CB1 receptor antagonism [1]. The combination of the azetidine moiety with the imidazolidinone core, as supported by patent literature demonstrating enhanced activity, makes this compound a promising scaffold for medicinal chemistry efforts targeting neurological or metabolic disorders where cannabinoid receptor modulation is desired [2].

Chemical Biology Probe Development

The compound's moderate lipophilicity (LogP 0.28) and distinct structure make it a suitable candidate for developing chemical probes. Its physicochemical profile allows for further derivatization to introduce tags (e.g., biotin, fluorophores) or to optimize potency and selectivity for target engagement studies in cellular models [1].

Application

Selection Property

Validation Focus

DDI risk assessment in lead optimization

CYP3A4 inhibition profiling

In vitro DDI assay context; benchmark against known inhibitors

CNS and metabolic disease research scaffold

Azetidine-imidazolidinone SAR

Target engagement and selectivity in cannabinoid receptor models

Chemical biology probe development

Balanced lipophilicity profile

Derivatization compatibility for tag introduction; solubility and permeability assessment

• [1] BindingDB Entry BDBM50088503 (CHEMBL3527048). Affinity Data: Ki 120 nM for CYP3A4 inhibition. View Source
• [2] US Patent 4,011,238. 2-Imidazolidinone derivatives. Activity enhancement with azetidine introduction. View Source